Cas no 101439-83-2 (Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-)

Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]- structure
101439-83-2 structure
Product name:Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
CAS No:101439-83-2
MF:C17H11NO5
MW:309.27294
CID:140498
PubChem ID:470961

Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
    • Benzoicacid, p-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthyl)amino]- (6CI)
    • 4-[(1-hydroxy-3,4-dioxonaphthalen-2-yl)amino]benzoic acid
    • 101439-83-2
    • Benzoic acid, 4-((1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino)-
    • Benzoic acid, 4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
    • 4-[(1-Hydroxy-3,4-dioxo-3,4-dihydronaphthalen-2-yl)amino]benzoic acid
    • DTXSID20906191
    • 4-[(3-hydroxy-1,4-dioxo-2-naphthyl)amino]benzoic acid
    • Inchi: InChI=1S/C17H11NO5/c19-14-11-3-1-2-4-12(11)15(20)16(21)13(14)18-10-7-5-9(6-8-10)17(22)23/h1-8,18-19H,(H,22,23)
    • InChI Key: IWYWZWHEEILCRP-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(NC2C(=O)C(=O)C3=CC=CC=C3C=2O)C=C1)=O

Computed Properties

  • Exact Mass: 309.06373
  • Monoisotopic Mass: 309.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.7

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